Cas no 921199-39-5 (tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate
• CAS No: 921199-39-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD11656422
• CID: 754805
• PubChem ID: 53426216
• Update Time: 2025-05-19

tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(2-oxiranyl)-, 1,1-dimethylethyl ester
• 4-(2-Oxiranyl)-1-piperidinecarboxylic acid 1,1-dimethylethyl
• tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate
• 4-(2-OXIRANYL)-1-PIPERIDINECARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER
• 921199-39-5
• AKOS026715914
• SCHEMBL17596554
• 4-(2-Oxiranyl)-1-piperidinecarboxylic acid 1,1-dimethylethylester
• CS-0242671
• EN300-253665
• tert-Butyl4-(oxiran-2-yl)piperidine-1-carboxylate
• FT-0756869
• F2147-2641
• DTXSID70699127
• Z1505695766
• DB-082320
• G73923
• 4-Oxiranyl-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD11656422
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(14)13-6-4-9(5-7-13)10-8-15-10/h9-10H,4-8H2,1-3H3
• InChI Key： MHJCAROLVBMINS-UHFFFAOYSA-N
• SMILES： O1CC1C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 227.15200
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 306.5±35.0 °C at 760 mmHg
• PSA: 42.07000
• LogP: 1.97020

tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate (CAS No. 921199-39-5)

Tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate, a compound with the chemical identifier CAS No. 921199-39-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of an oxirane ring in its structure introduces unique reactivity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry.

The structural features of tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate make it particularly interesting for researchers exploring novel drug candidates. The tert-butyl group provides steric hindrance, which can influence the compound's solubility, bioavailability, and interactions with biological targets. Meanwhile, the oxirane ring offers a site for further functionalization, enabling the synthesis of more complex molecules with tailored properties.

In recent years, there has been growing interest in the development of piperidine-based drugs due to their favorable pharmacokinetic profiles and high affinity for various biological receptors. For instance, piperidine derivatives have been extensively studied as components of antipsychotic, antiviral, and anti-inflammatory agents. The oxirane moiety in tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate adds an additional layer of complexity, allowing for the creation of prodrugs or bioconjugates that can enhance targeted delivery and release mechanisms.

One of the most compelling aspects of this compound is its potential in medicinal chemistry research. The oxirane ring can undergo ring-opening reactions with nucleophiles, enabling the introduction of various functional groups at specific positions within the molecule. This reactivity has been exploited in the synthesis of peptidomimetics and other biologically active compounds. Additionally, the tert-butyl group can serve as a protecting group, allowing for selective modifications while maintaining the integrity of the core piperidine scaffold.

The pharmaceutical industry has increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs), which are often difficult to target with traditional drugs. Piperidine derivatives have shown promise in this area due to their ability to fit into hydrophobic pockets within protein targets. The structural flexibility offered by tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate makes it a suitable candidate for designing molecules that can disrupt PPIs involved in diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have also contributed to the exploration of tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate. Molecular modeling techniques have enabled researchers to predict the binding affinities and interactions of this compound with biological targets, facilitating the optimization of its pharmacological properties. These computational studies have identified key structural features that can enhance its efficacy and reduce potential side effects.

In conclusion, tert-butyl 4-(oxiran-2-yl)piperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry, offering unique structural and functional characteristics that make it valuable for drug development. Its combination of a piperidine core and an oxirane ring provides a versatile platform for creating novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.